N-isopropyl-3,3-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]propanamide

• IUPAC Name: 3,3-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C27H27N3O2/c1-20(2)30(19-25-28-27(29-32-25)23-16-10-5-11-17-23)26(31)18-24(21-12-6-3-7-13-21)22-14-8-4-9-15-22/h3-17,20,24H,18-19H2,1-2H3
• InChI Key: ZVOTWIMFWKQVJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H27N3O2
• Molecular Weight: 425.5 g/mol

Description

N-isopropyl-3,3-diphenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "oxadiazole" in scientific literature.

Mechanism of Action

The mechanism of action of oxadiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways in cells. This results in the modulation of various biological processes, including inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
Oxadiazole has been shown to have a wide range of biochemical and physiological effects. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Oxadiazole also exhibits antioxidant effects by scavenging free radicals and reducing oxidative stress. Additionally, it has been shown to have antitumor effects by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

Oxadiazole has several advantages as a research tool. It is relatively easy to synthesize and has a high purity and yield. It also exhibits a wide range of biological activities, making it a versatile research tool. However, there are also some limitations to using oxadiazole in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the specific cell type and experimental conditions.

Future Directions

There are several future directions for the study of oxadiazole. One area of research is the development of novel oxadiazole derivatives with improved biological activity and selectivity. Another area of research is the elucidation of the mechanism of action of oxadiazole, which could lead to the development of new therapeutic agents. Additionally, oxadiazole could be further studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples.

Scientific Research Applications

Oxadiazole has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. Oxadiazole has also been studied for its potential use as a fluorescent probe for the detection of metal ions.